Cas no 2034444-63-6 (N-[(2-ethoxypyridin-3-yl)methyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide)
N-[(2-ethoxypyridin-3-yl)methyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-((2-ethoxypyridin-3-yl)methyl)-2-methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide
- N-[(2-ethoxypyridin-3-yl)methyl]-2-methyl-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide
- N-[(2-ethoxypyridin-3-yl)methyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide
-
- Inchi: 1S/C17H22N4O2/c1-3-23-17-13(5-4-8-18-17)10-19-16(22)12-6-7-14-15(9-12)21-11(2)20-14/h4-5,8,12H,3,6-7,9-10H2,1-2H3,(H,19,22)(H,20,21)
- InChI Key: UOBSHOUVRAMEDS-UHFFFAOYSA-N
- SMILES: O=C(C1CC2=C(CC1)N=C(C)N2)NCC1=CC=CN=C1OCC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 406
- XLogP3: 1.6
- Topological Polar Surface Area: 79.9
N-[(2-ethoxypyridin-3-yl)methyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6492-0939-2μmol |
N-[(2-ethoxypyridin-3-yl)methyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide |
2034444-63-6 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6492-0939-5μmol |
N-[(2-ethoxypyridin-3-yl)methyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide |
2034444-63-6 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6492-0939-10μmol |
N-[(2-ethoxypyridin-3-yl)methyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide |
2034444-63-6 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6492-0939-20μmol |
N-[(2-ethoxypyridin-3-yl)methyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide |
2034444-63-6 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6492-0939-1mg |
N-[(2-ethoxypyridin-3-yl)methyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide |
2034444-63-6 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6492-0939-2mg |
N-[(2-ethoxypyridin-3-yl)methyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide |
2034444-63-6 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6492-0939-3mg |
N-[(2-ethoxypyridin-3-yl)methyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide |
2034444-63-6 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6492-0939-4mg |
N-[(2-ethoxypyridin-3-yl)methyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide |
2034444-63-6 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6492-0939-5mg |
N-[(2-ethoxypyridin-3-yl)methyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide |
2034444-63-6 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6492-0939-10mg |
N-[(2-ethoxypyridin-3-yl)methyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide |
2034444-63-6 | 10mg |
$118.5 | 2023-09-08 |
N-[(2-ethoxypyridin-3-yl)methyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on N-[(2-ethoxypyridin-3-yl)methyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide
Introduction to N-[(2-ethoxypyridin-3-yl)methyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide (CAS No. 2034444-63-6)
N-[(2-ethoxypyridin-3-yl)methyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034444-63-6, represents a unique molecular structure that combines elements of pyridine and benzodiazole derivatives, making it a promising candidate for further exploration in drug development.
The molecular architecture of this compound features a central benzodiazole core, which is a well-known scaffold in the pharmaceutical industry due to its potential anxiolytic, sedative, and muscle relaxant properties. The benzodiazole ring system is further modified with a carboxamide functional group at the 5-position and a methyl group at the 2-position, enhancing its pharmacological profile. Additionally, the presence of a 2-methyltetrahydropyridine side chain attached to the benzodiazole core introduces additional complexity and may contribute to unique biological activities.
One of the most intriguing aspects of N-[(2-ethoxypyridin-3-yl)methyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide is its potential interaction with various biological targets. The ethoxypyridine moiety suggests that this compound may exhibit properties similar to other pyridine-based drugs that have been shown to interact with neurotransmitter receptors and enzymes. This could make it a valuable tool for studying neural pathways and developing treatments for neurological disorders.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and specificity of this compound towards various biological targets. These studies have hinted at its potential as an agonist or modulator of certain G-protein coupled receptors (GPCRs) and ion channels, which are critical for maintaining normal physiological functions. The ability to modulate these targets could have therapeutic implications in conditions such as anxiety disorders, epilepsy, and pain management.
The synthesis of N-[(2-ethoxypyridin-3-yl)methyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the ethoxypyridine side chain necessitates careful consideration of nucleophilic substitution reactions to ensure high yield and purity. Additionally, the installation of the carboxamide group requires optimization to minimize side reactions and byproduct formation.
In terms of pharmacokinetic properties, this compound exhibits moderate solubility in both water and organic solvents, which is favorable for formulation development. Preliminary studies have indicated that it has a reasonable bioavailability profile when administered orally or intravenously. However, further research is needed to fully characterize its metabolic pathways and potential drug-drug interactions.
The potential therapeutic applications of N-[(2-Ethoxypyridin-3-yl)methyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide are diverse and exciting. Its unique structural features suggest that it may be effective in treating conditions where modulation of neurotransmitter activity is beneficial. For instance, it could be explored as a potential treatment for cognitive disorders such as Alzheimer's disease or schizophrenia.
Moreover, the compound's ability to interact with multiple biological targets makes it an attractive candidate for developing combination therapies. By targeting several pathways simultaneously, combination drugs can often achieve better therapeutic outcomes compared to single-target agents. N-[(2-Ethoxypyridin-3-yl)methyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,<0xE9><0xA9><0x9B><0xE9><0xA9><0x9B><0xE9><0xA9><0x9B>)carboxamide's multifunctional nature could lead to innovative treatment strategies for complex diseases.
In conclusion,N-[(2-Ethoxypyridin-yl)methyl] - 2-methyl- 4,5,6,7-tetrahydro- 1H - 1,3-benzodiazole - 5 - carboxamide (CAS No.2034444 - 63 - 6) represents a promising compound with significant potential in pharmaceutical research。 Its unique molecular structure,combined with preliminary evidence of favorable pharmacological properties,makes it an exciting subject for further investigation。 As research continues,this compound may contribute valuable insights into the development of new treatments for various neurological and psychiatric disorders。
2034444-63-6 (N-[(2-ethoxypyridin-3-yl)methyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)